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Compound of Interest

Compound Name: SDZ 205-557 hydrochloride

Cat. No.: B109868 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with SDZ 205-557 hydrochloride. The

following procedures detail operational and disposal plans to ensure the safe handling of this

compound in a laboratory setting.

Hazard Identification and Protective Measures
SDZ 205-557 hydrochloride is a chemical compound for research use. While detailed

toxicological properties have not been fully investigated, it may cause eye, skin, respiratory,

and digestive tract irritation[1]. Therefore, appropriate personal protective equipment (PPE) and

handling precautions are mandatory.

Personal Protective Equipment (PPE):

Use of proper personal protective equipment is crucial to minimize exposure.[1] The following

PPE should be worn at all times when handling SDZ 205-557 hydrochloride:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

To prevent skin contact and

potential irritation or allergic

reactions.

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

larger quantities or when there

is a risk of splashing.

To protect eyes from dust

particles and splashes,

preventing serious eye

irritation.

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

In case of inadequate

ventilation, wear respiratory

protection. Use only outdoors

or in a well-ventilated area.

To avoid inhalation of dust,

which may cause respiratory

irritation.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Handling:

Wash hands thoroughly after handling.[1]

Avoid contact with eyes, skin, and clothing.[1]

Avoid generating dust.[1]

Use with adequate ventilation.[1]

Keep the container tightly closed when not in use.[1]

Storage:
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Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Recommended storage is at -20°C and desiccated.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate action is necessary.

Spills and Leaks:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use a vacuum or sweep up the material and place it into a suitable, labeled

disposal container.[1]

Clean: Clean the spill area thoroughly.

Avoid: Do not generate dusty conditions.[1]

First Aid:
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Exposure Route First Aid Procedure

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention if irritation

persists.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

immediate medical aid.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Disposal of SDZ 205-557 Hydrochloride:

Collect waste material in a suitable, sealed container.

Arrange for disposal by a licensed professional waste disposal service.

Do not allow the chemical to enter drains or waterways.

Disposal of Contaminated PPE:

Contaminated clothing and PPE should be placed in a sealed bag and disposed of as

chemical waste.
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Wash contaminated clothing before reuse.[1]

Experimental Workflow: Accidental Spill Response
The following diagram outlines the logical workflow for responding to an accidental spill of SDZ
205-557 hydrochloride.
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Caption: Workflow for handling an accidental spill of SDZ 205-557 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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